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Introduction

GSK8175 is a potent, second-generation, non-nucleoside inhibitor of the Hepatitis C Virus
(HCV) NS5B RNA-dependent RNA polymerase. Its development exemplifies a successful
metabolism-led drug discovery program, designed to overcome the pharmacokinetic limitations
of its predecessor, GSK5852. GSK8175 retains broad-spectrum antiviral activity, including
against clinically relevant resistant strains, while exhibiting significantly improved metabolic
stability and a longer plasma half-life. These characteristics make it a valuable tool for studying
HCV replication and a compelling candidate for further clinical investigation.

This document provides detailed application notes and protocols for utilizing GSK8175 in a
research and drug discovery setting.

Mechanism of Action

GSK8175 is a non-nucleoside inhibitor that binds to a specific allosteric site on the HCV NS5B
polymerase, an enzyme essential for viral RNA replication.[1][2][3] Unlike nucleoside inhibitors,
which compete with natural substrates, GSK8175 induces a conformational change in the
enzyme, thereby inhibiting its function. A key feature of its design is the N-benzoxaborole
moiety, which replaces the metabolically labile N-benzyl boronic acid of its predecessor,
GSK5852.[1][2] This substitution prevents the facile benzylic oxidation that led to a short
plasma half-life in the earlier compound.[2][3] X-ray crystallography has revealed that
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GSK8175 engages in unique interactions within the NS5B binding pocket, facilitated by an
extensive network of ordered water molecules and the formation of a boronate complex.[2][3]

Signaling Pathway and Drug Discovery Workflow

The following diagrams illustrate the mechanism of action of GSK8175 and the drug discovery
workflow that led to its identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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